![molecular formula C8H12N2O B1520185 [(5-Cyclopropylisoxazol-3-yl)methyl]methylamine CAS No. 1160246-02-5](/img/structure/B1520185.png)
[(5-Cyclopropylisoxazol-3-yl)methyl]methylamine
Overview
Description
“[(5-Cyclopropylisoxazol-3-yl)methyl]methylamine” is a chemical compound with the empirical formula C8H12N2O . It is a heterocyclic building block used in early discovery research . The compound is a solid and its molecular weight is 152.19 .
Molecular Structure Analysis
The SMILES string for “[(5-Cyclopropylisoxazol-3-yl)methyl]methylamine” isCNCc1cc(on1)C2CC2 . This string represents the structure of the molecule in a linear format. The InChI key, which is another way to represent the molecule, is MVFZPZKRCBMBJU-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“[(5-Cyclopropylisoxazol-3-yl)methyl]methylamine” is a solid . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not available in the web search results.Scientific Research Applications
Agriculture
Isoxazole compounds are utilized in agriculture as herbicides and insecticides . Their chemical properties make them effective in controlling unwanted plant growth and pest infestations .
Organic Materials
In the field of organic materials, isoxazoles serve as semiconductors, single-walled nanotubes, liquid crystals , and more. They are valuable for their thermal stability and electronic properties .
Pharmaceutical Applications
Isoxazole derivatives exhibit a broad spectrum of biological activities. They are used as scaffolds for developing new agents with antimicrobial, antiviral, anticancer, anti-inflammatory , and other therapeutic properties .
Pharmacological Field
Fused isoxazoles have shown various biological activities such as antioxidant, antihypertensive, anti-inflammatory , and analgesic activities, making them significant in pharmacology .
Chemical Synthesis
Isoxazole-containing compounds like haloisoxazoles are important for their role in chemical synthesis due to their reactivity and ability to undergo various chemical transformations .
Therapeutic Potential
Isoxazole compounds have a wide spectrum of therapeutic potential due to their biological activities , which include applications in treating diseases and disorders .
Industrial Applications
In industry, isoxazoles find applications in areas such as high-temperature lubricants and dyes . Their chemical stability under extreme conditions makes them suitable for industrial use .
Bioinformatics Design
Isoxazoles are also involved in bioinformatic design for pharmaceuticals, agro-chemistry, and other industries due to their versatile chemical structure and properties .
properties
IUPAC Name |
1-(5-cyclopropyl-1,2-oxazol-3-yl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-9-5-7-4-8(11-10-7)6-2-3-6/h4,6,9H,2-3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVFZPZKRCBMBJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NOC(=C1)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301255116 |
Source
|
| Record name | 5-Cyclopropyl-N-methyl-3-isoxazolemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160246-02-5 |
Source
|
| Record name | 5-Cyclopropyl-N-methyl-3-isoxazolemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160246-02-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Cyclopropyl-N-methyl-3-isoxazolemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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